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Compound of Interest

Compound Name:
1-Propanone, 2,3-dibromo-1,3-

diphenyl-

Cat. No.: B1329671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of chalcone dibromide

in various organic solvents. Understanding the solubility of this class of compounds is critical

for their synthesis, purification, formulation, and application in medicinal chemistry and

materials science. This document compiles available quantitative and qualitative data, outlines

detailed experimental protocols for solubility determination, and presents a logical workflow for

these procedures.

Quantitative Solubility Data
The solubility of chalcone dibromides can be influenced by factors such as the specific

substituents on the aryl rings, temperature, and the crystalline form of the compound. While

comprehensive quantitative data across a wide range of solvents is not extensively published,

the following table summarizes the available information.
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Solvent
Chemical
Formula

Chalcone
Dibromide
Derivative

Temperatur
e (°C)

Solubility Data Type

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS

Unsubstituted

Chalcone

Dibromide

Not Specified
100 mg/mL[1]

[2]
Quantitative

Glacial Acetic

Acid
C₂H₄O₂

Various

Substituted

Derivatives

Boiling Point Soluble[3] Qualitative

Ethanol C₂H₆O

Various

Substituted

Derivatives

Elevated

Soluble (for

recrystallizati

on)[3]

Qualitative

Chloroform CHCl₃ Not Specified Not Specified
Data Not

Available
-

Dichlorometh

ane
CH₂Cl₂ Not Specified Not Specified

Data Not

Available
-

Acetone C₃H₆O Not Specified Not Specified
Data Not

Available
-

Methanol CH₄O Not Specified Not Specified
Data Not

Available
-

Petroleum

Ether
-

Various

Substituted

Derivatives

Not Specified

Used as a

washing

solvent,

implying low

to negligible

solubility[3]

Qualitative

Note: The lack of extensive quantitative data highlights a research gap in the full

physicochemical characterization of many chalcone dibromide derivatives. The provided

qualitative data is inferred from synthesis and purification procedures described in the

literature.
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Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed methodology for determining the solubility of chalcone dibromide in

an organic solvent, adapted from established methods for chalcones[4][5].

2.1. Materials and Equipment

Chalcone dibromide (high purity)

Selected organic solvents (analytical grade)

Isothermal water bath or heating mantle with temperature control (±0.1 °C)

Magnetic stirrer and stir bars

Analytical balance (±0.0001 g)

Vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Drying oven or vacuum oven

Thermometer

2.2. Procedure

Sample Preparation: Add an excess amount of the chalcone dibromide to a pre-weighed vial

containing a known mass of the selected organic solvent. The presence of undissolved solid

is essential to ensure saturation.

Equilibration: Seal the vial and place it in an isothermal water bath set to the desired

temperature. Stir the mixture vigorously using a magnetic stirrer for a sufficient time to reach

equilibrium (e.g., 6-8 hours).

Settling: After the equilibration period, turn off the stirrer and allow the undissolved solid to

settle for at least 2 hours, maintaining the constant temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-45fcc014-fb3a-4ac1-b260-a8c552203d3e/c/bhalu1_12_2014.pdf
https://www.researchgate.net/publication/279743444_Chalcones_A_Solubility_Study_at_Different_Temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Withdrawal: Carefully withdraw a known volume of the supernatant using a pre-

heated syringe fitted with a syringe filter to avoid crystallization and transfer it to a pre-

weighed container.

Solvent Evaporation: Weigh the container with the saturated solution to determine the mass

of the solution. Evaporate the solvent in a drying oven at a temperature below the boiling

point of the solvent and below the decomposition temperature of the chalcone dibromide

until a constant weight of the dried solute is achieved.

Calculation: The solubility can be expressed in various units, such as grams per 100 mL of

solvent or mole fraction.

g/100 mL:

Mass of dissolved chalcone dibromide = (Mass of container + dried solute) - (Mass of

empty container)

Mass of solvent = (Mass of container + solution) - (Mass of container + dried solute)

Assuming the density of the solvent, convert the mass of the solvent to volume.

Solubility ( g/100 mL) = (Mass of dissolved chalcone dibromide / Volume of solvent in

mL) * 100

Mole Fraction (x):

Moles of chalcone dibromide = Mass of dissolved chalcone dibromide / Molar mass of

chalcone dibromide

Moles of solvent = Mass of solvent / Molar mass of solvent

Mole fraction (x) = Moles of chalcone dibromide / (Moles of chalcone dibromide + Moles

of solvent)

2.3. Data Correlation

The temperature dependence of solubility can be correlated using thermodynamic models such

as the modified Apelblat equation or the van 't Hoff equation[4].
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of chalcone

dibromide solubility.
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Caption: Workflow for the gravimetric determination of solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329671?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Solubility
The solubility of chalcone dibromides is primarily governed by the principles of "like dissolves

like."

Polarity: The presence of polar functional groups (e.g., hydroxyl, methoxy) on the aryl rings

will generally increase solubility in polar solvents (e.g., ethanol, methanol, DMSO).

Conversely, non-polar substituents may enhance solubility in less polar solvents (e.g.,

chloroform, dichloromethane).

Intermolecular Forces: Stronger crystal lattice energy, resulting from efficient molecular

packing and strong intermolecular interactions (e.g., hydrogen bonding, π-π stacking), will

lead to lower solubility.

Temperature: For most solid solutes, solubility in organic solvents increases with

temperature. This principle is exploited during recrystallization, where the compound is

dissolved in a hot solvent and crystallizes upon cooling[3].

This guide serves as a foundational resource for professionals working with chalcone

dibromides. The provided data and protocols are intended to facilitate further research and

development in this promising area of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Solubility of Chalcone
Dibromide in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329671#chalcone-dibromide-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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